Adipic Acid Trimethylolpropane

• CAS No.: 28301-90-8
• Molecular Formula: C12H24O7
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid
• InChI: InChI=1S/C6H10O4.C6H14O3/c7-5(8)3-1-2-4-6(9)10;1-2-6(3-7,4-8)5-9/h1-4H2,(H,7,8)(H,9,10);7-9H,2-5H2,1H3
• InChI Key: OKHXVHLULYUTCR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(CO)CO.C(CCC(=O)O)CC(=O)O

Description

Adipic Acid Trimethylolpropane is a useful research compound. Its molecular formula is C12H24O7 and its molecular weight is 280.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Adipic acid (702 g, 4.8 mol), trimethylolpropane (537 g, 4 mol), 2.4 g of Fascat® and 200 g of toluene were heated to 125–130° C. under nitrogen and water formed was separated off using a water separator. After a reaction time of 11 hours, the toluene was distilled off under reduced pressure. The viscous, hyperbranched polyester was soluble in butyl acetate or THF but insoluble in water.